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Compound of Interest

Compound Name: 3-Pentanone

Cat. No.: B124093

For researchers, scientists, and professionals in drug development, the selection of an
appropriate solvent is a critical decision that can significantly impact experimental outcomes,
from reaction kinetics to compound solubility and purification efficiency. This guide provides a
detailed comparison of two common ketones, 3-pentanone and acetone, highlighting their key
solvent properties through experimental data and established testing protocols.

This objective analysis aims to equip laboratory professionals with the necessary information to
make informed decisions when selecting between these two versatile solvents. The
comparison encompasses physical and chemical properties, supported by standardized
experimental methodologies.

Comparative Solvent Properties

A summary of the key physical and chemical properties of 3-pentanone and acetone is
presented below. This data has been compiled from various chemical and safety data sheets to
provide a comprehensive overview for easy comparison.
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Property 3-Pentanone Acetone
Molecular Formula CsH100 CsHeO

Molecular Weight 86.13 g/mol [1] 58.08 g/mol [2]
Boiling Point 101.5 °C[3][4] 56 °C[2]

Melting Point -42 °C[3][4] -94.9 °C[5]
Density 0.813 g/mL at 25 °C[3][4] 0.791 g/Lat 20 °C

Vi ) Data not readily available in
iscosity
search results

0.32 mPa-s at 20 °C

) ] Data not readily available in
Dielectric Constant
search results

21.4at20°C

Soluble in about 25 parts

Solubility in Water
water[3][6]

Miscible in all proportions[7]

Flash Point 13 °C[1]

-18 °C

Visualization of Solvent Selection Workflow

The following diagram illustrates a typical workflow for selecting a suitable solvent for a

chemical process, highlighting the decision points where the properties of 3-pentanone and

acetone would be considered.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

